Cas no 900640-54-2 (N-(2,3-dimethylphenyl)-2-(methylamino)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-(methylamino)acetamide
• CAS No: 900640-54-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD05262733
• CID: 5226625
• PubChem ID: 2106590
• Update Time: 2026-03-07

N-(2,3-dimethylphenyl)-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,3-dimethylphenyl)-2-(methylamino)-
• N-(2,3-dimethylphenyl)-2-(methylamino)acetamide

• MDL： MFCD05262733
• Inchi： 1S/C11H16N2O/c1-8-5-4-6-10(9(8)2)13-11(14)7-12-3/h4-6,12H,7H2,1-3H3,(H,13,14)
• InChI Key： OCKCJOOHJZKLDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CNC

Additional information on N-(2,3-dimethylphenyl)-2-(methylamino)acetamide

Recent Advances in the Study of N-(2,3-dimethylphenyl)-2-(methylamino)acetamide (CAS: 900640-54-2)

N-(2,3-dimethylphenyl)-2-(methylamino)acetamide (CAS: 900640-54-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and pain management. This research briefing aims to summarize the latest findings, methodologies, and implications associated with this compound, providing a comprehensive overview for professionals in the field.

Recent investigations into the pharmacological properties of N-(2,3-dimethylphenyl)-2-(methylamino)acetamide have revealed its potential as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for specific receptor subtypes, suggesting its utility in the development of novel analgesics. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action, highlighting its selective binding to α2-adrenergic receptors.

In addition to its receptor-binding properties, N-(2,3-dimethylphenyl)-2-(methylamino)acetamide has been investigated for its metabolic stability and pharmacokinetic profile. A recent preclinical study conducted by researchers at the University of Cambridge utilized liquid chromatography-mass spectrometry (LC-MS) to analyze the compound's metabolism in rodent models. The results indicated favorable bioavailability and a half-life conducive to therapeutic applications, though further optimization may be required to minimize hepatic clearance.

The structural analogs of N-(2,3-dimethylphenyl)-2-(methylamino)acetamide have also been a focus of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of derivatives designed to enhance potency and reduce off-target effects. These derivatives exhibited improved selectivity profiles in cell-based assays, underscoring the potential for structure-activity relationship (SAR) studies to refine the compound's therapeutic index.

Despite these promising findings, challenges remain in the clinical translation of N-(2,3-dimethylphenyl)-2-(methylamino)acetamide. Regulatory considerations, such as toxicity and long-term safety, must be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound, potentially leading to novel treatments for conditions such as neuropathic pain and anxiety disorders.

In conclusion, N-(2,3-dimethylphenyl)-2-(methylamino)acetamide represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its unique pharmacological properties, combined with advances in synthetic and analytical techniques, position it as a promising lead compound for drug discovery. Continued research will be essential to fully realize its therapeutic potential and address existing limitations.